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Compound of Interest

Compound Name: 2,6-Dimethyloct-6-en-2-yl formate

Cat. No.: B12665455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2,6-Dimethyloct-6-en-2-yl formate, a

specific isomer within the family of dimethyloctenyl formates. This document focuses on its

unique chemical identity, distinguishing it from its more commonly referenced isomer, 2,6-

Dimethyloct-7-en-2-yl formate.

Chemical Identity and Synonyms
CAS Number: 71662-24-3

2,6-Dimethyloct-6-en-2-yl formate is chemically distinct from its positional isomer, 2,6-

dimethyloct-7-en-2-yl formate (CAS Number: 25279-09-8). The numerical prefix in the name

denotes the location of the carbon-carbon double bond within the octene backbone, a critical

factor in its chemical properties and potential biological activity.

Due to the prevalence of its isomer in commercial and research databases, specific synonyms

for 2,6-Dimethyloct-6-en-2-yl formate are not widely documented. The primary and most

accurate identifier is its CAS number.

For clarity, the synonyms for the more common isomer, 2,6-Dimethyloct-7-en-2-yl formate,

include Dihydromyrcenyl formate and 7-Octen-2-ol, 2,6-dimethyl-, formate. These should not

be used interchangeably with the 6-en isomer.
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Physicochemical Data
Quantitative data for 2,6-Dimethyloct-6-en-2-yl formate is limited in publicly accessible

databases. The following table summarizes the available information.

Property Value Source

CAS Number 71662-24-3 ChemicalBook

Molecular Formula C₁₁H₂₀O₂ ChemicalBook

Molecular Weight 184.28 g/mol ChemicalBook

Experimental Protocols
Detailed experimental protocols specifically for the synthesis or analysis of 2,6-Dimethyloct-6-
en-2-yl formate are not readily available in the surveyed literature. Researchers interested in

this specific isomer may need to adapt existing methods for related formate esters or develop

novel synthetic and analytical procedures.

Logical Relationship of Isomers
The distinction between the two isomers is fundamental and can be visualized as follows. This

diagram illustrates the positional difference of the double bond, which is the defining structural

feature.
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Positional Isomers of 2,6-Dimethylocten-2-yl formate

2,6-Dimethyloct-6-en-2-yl formate

2,6-Dimethyloct-7-en-2-yl formate

CAS: 71662-24-3
Double bond at C6-C7

CAS: 25279-09-8
Double bond at C7-C8

Differ in double bond position

Click to download full resolution via product page

Caption: Isomeric relationship based on double bond position.

To cite this document: BenchChem. [In-Depth Technical Guide: 2,6-Dimethyloct-6-en-2-yl
formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12665455#2-6-dimethyloct-6-en-2-yl-formate-
synonyms-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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